![molecular formula C12H19NO4 B6206122 4-{[(tert-butoxy)carbonyl]amino}spiro[2.3]hexane-4-carboxylic acid CAS No. 2728320-48-5](/img/no-structure.png)
4-{[(tert-butoxy)carbonyl]amino}spiro[2.3]hexane-4-carboxylic acid
Overview
Description
4-{[(tert-butoxy)carbonyl]amino}spiro[2.3]hexane-4-carboxylic acid (4-TBAS) is an important organic compound that has been studied extensively for its potential applications in laboratory experiments and scientific research. The compound is a carboxylic acid, which is a type of acid that can be found in many natural products. It is also an important intermediate for the synthesis of other compounds, such as amines, heterocycles, and polymers.
Scientific Research Applications
4-{[(tert-butoxy)carbonyl]amino}spiro[2.3]hexane-4-carboxylic acid has been studied extensively for its potential applications in scientific research. It has been used as a starting material for the synthesis of a variety of compounds, including amines, heterocycles, and polymers. It has also been used as a reagent for the synthesis of chiral compounds and as a catalyst for the synthesis of peptides. Additionally, this compound has been used in the synthesis of drugs and other pharmaceuticals, such as antifungal agents and antibiotics.
Mechanism of Action
The mechanism of action of 4-{[(tert-butoxy)carbonyl]amino}spiro[2.3]hexane-4-carboxylic acid is not yet fully understood. However, it is believed that the compound acts as a proton donor, transferring protons from one molecule to another. This process is known as proton transfer, and it is believed to be responsible for the synthesis of a variety of compounds, including amines, heterocycles, and polymers. Additionally, it is believed that this compound can act as a catalyst for the synthesis of peptides, as well as other pharmaceuticals.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not yet fully understood. However, the compound has been shown to have some beneficial effects, such as the inhibition of the enzyme cyclooxygenase-2 (COX-2). This enzyme is involved in the production of prostaglandins, which are hormones that play an important role in inflammation and pain. Additionally, this compound has been shown to have some anti-inflammatory effects, as well as some anti-cancer effects.
Advantages and Limitations for Lab Experiments
The use of 4-{[(tert-butoxy)carbonyl]amino}spiro[2.3]hexane-4-carboxylic acid in laboratory experiments has several advantages. The compound is relatively inexpensive and easy to synthesize, making it an attractive option for researchers. Additionally, the compound has a wide range of potential applications in scientific research, making it an attractive option for those looking to study a variety of topics. However, there are some limitations to the use of this compound in laboratory experiments. The compound is volatile, meaning it can easily evaporate and must be stored in a sealed container. Additionally, the compound is toxic and should be handled with care.
Future Directions
There are a number of potential future directions for the use of 4-{[(tert-butoxy)carbonyl]amino}spiro[2.3]hexane-4-carboxylic acid in scientific research. One potential direction is the development of new methods for the synthesis of the compound. Additionally, researchers could explore the use of this compound as a reagent for the synthesis of chiral compounds or as a catalyst for the synthesis of peptides. Additionally, researchers could investigate the biochemical and physiological effects of this compound, as well as its potential applications in the development of drugs and other pharmaceuticals. Finally, researchers could investigate the potential use of this compound in the synthesis of polymers and other materials.
Synthesis Methods
4-{[(tert-butoxy)carbonyl]amino}spiro[2.3]hexane-4-carboxylic acid can be synthesized in several different ways. One method involves the reaction of tert-butyl bromide with 4-aminobutanoic acid in anhydrous dimethylformamide (DMF) at a temperature of 40°C. The reaction produces a mixture of this compound and 4-bromobutanoic acid, which can be separated by distillation. Another method involves the reaction of tert-butyl bromide with 4-aminobutanoic acid in anhydrous acetonitrile (MeCN) at a temperature of 50°C. The reaction produces a mixture of this compound and 4-bromobutanoic acid, which can be separated by column chromatography.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '4-{[(tert-butoxy)carbonyl]amino}spiro[2.3]hexane-4-carboxylic acid' involves the protection of the amine group, followed by the formation of the spirocyclic ring system and subsequent deprotection of the amine group to yield the final product.", "Starting Materials": [ "4-aminobutanoic acid", "tert-butyl chloroformate", "triethylamine", "hexane-1,6-diamine", "acetic anhydride", "glacial acetic acid", "sodium acetate", "sodium hydroxide", "diethyl ether", "water" ], "Reaction": [ "Step 1: Protection of the amine group", "4-aminobutanoic acid is treated with tert-butyl chloroformate and triethylamine in diethyl ether to yield the tert-butoxycarbonyl (Boc) protected amine.", "Step 2: Formation of the spirocyclic ring system", "The Boc-protected amine is then reacted with hexane-1,6-diamine in acetic anhydride and glacial acetic acid to form the spirocyclic ring system.", "Step 3: Deprotection of the amine group", "The Boc group is removed by treatment with sodium acetate and acetic acid in water, followed by neutralization with sodium hydroxide to yield the final product, '4-{[(tert-butoxy)carbonyl]amino}spiro[2.3]hexane-4-carboxylic acid'." ] } | |
| 2728320-48-5 | |
Molecular Formula |
C12H19NO4 |
Molecular Weight |
241.3 |
Purity |
95 |
Origin of Product |
United States |
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